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Compound of Interest

Compound Name:
Tris(hydroxymethyl)aminomethane

acetate

CAS No.: 6850-28-8

Cat. No.: B1255382

Get Quote

Welcome to the Technical Support Center for Tris Acetate (TAE/TBE) buffer management. This

guide is designed for researchers, scientists, and drug development professionals who rely on

the integrity of their buffer systems for accurate and reproducible experimental results. Here,

we will explore the common pitfalls of Tris acetate buffer contamination and provide robust,

field-proven strategies for its prevention and remediation.

Frequently Asked Questions (FAQs)
Q1: I see white, floating particles in my Tris acetate buffer. What are they, and is the buffer still

usable?

A1: Those particles are likely microbial growth, either bacteria or fungi.[1] Tris-based buffers,

especially near a neutral pH, can be susceptible to contamination.[2] It is strongly advised not

to use a buffer that shows any signs of microbial growth, as the metabolic byproducts of these

organisms can alter the buffer's pH and ionic strength, potentially compromising your

experimental results.[3] Discard the contaminated buffer and prepare a fresh batch following

sterile techniques.
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Q2: My Tris acetate buffer's pH has drifted significantly from its target value. What could be the

cause?

A2: Several factors can cause a pH shift in Tris acetate buffer. Temperature is a major

contributor; the pH of Tris buffers is known to decrease as temperature increases.[3][4] Always

measure and adjust the pH at the temperature at which the buffer will be used.[5] Other causes

include microbial contamination, as mentioned above, and absorption of atmospheric CO2,

which can acidify the buffer.

Q3: Can I autoclave my Tris acetate buffer to sterilize it?

A3: Yes, Tris acetate buffer can be sterilized by autoclaving.[6] However, be aware that

autoclaving can sometimes lead to a slight change in pH and volume due to evaporation.[2] It

is good practice to verify the pH of the buffer after it has cooled to room temperature. For heat-

sensitive components, filter sterilization is a viable alternative.[6]

Q4: How long can I store my Tris acetate buffer?

A4: When prepared with high-quality reagents and sterile water, and stored in a tightly sealed

container at room temperature, a 50x stock solution of TAE buffer can be stable for up to two

years.[7] However, working solutions (1x) are more prone to contamination and should ideally

be made fresh. If stored, they should be kept at 4°C and used within a few weeks.[2][8] Always

inspect for cloudiness or discoloration before use.[7]

Troubleshooting Guide: A Proactive Approach to
Buffer Integrity
Contamination in your Tris acetate buffer can be a significant source of experimental variability.

This guide provides a systematic approach to identifying and resolving common contamination

issues.

Identifying the Source of Contamination
The first step in troubleshooting is to pinpoint the origin of the contamination. Common sources

include:
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Water Quality: The use of non-sterile or low-purity water is a primary source of microbial and

chemical contaminants.

Reagent Quality: Expired or low-grade reagents can introduce impurities.

Improper Handling: Non-sterile techniques during preparation and use can introduce

airborne microbes.[1][9]

Storage Conditions: Inadequate storage can promote microbial growth and chemical

degradation.[3]

Visual Troubleshooting Flowchart
Caption: A logical workflow for troubleshooting common Tris acetate buffer issues.

Protocols for Preventing Contamination
Adhering to strict protocols during buffer preparation and storage is the most effective way to

prevent contamination.

Protocol 1: Preparation of Sterile 1M Tris-HCl Stock
Solution
This protocol outlines the steps for preparing a sterile, high-concentration stock of Tris-HCl,

which can be used to make various working solutions.

Materials:

Tris(hydroxymethyl)aminomethane (Tris base)

Concentrated Hydrochloric Acid (HCl)

High-purity, sterile water (e.g., Milli-Q or equivalent)

Sterile glassware (graduated cylinders, beakers, storage bottles)

Calibrated pH meter
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Stir plate and sterile stir bar

Autoclave or 0.22 µm sterile filter unit

Procedure:

Weighing: To prepare 1 liter of 1M Tris buffer, dissolve 121.14 g of Tris base in approximately

800 mL of high-purity water.[10]

Dissolving: Place the beaker on a stir plate with a sterile stir bar and mix until the Tris base is

completely dissolved.

pH Adjustment: While continuously stirring, slowly add concentrated HCl to adjust the pH to

the desired value.[11] Be mindful that the pH of Tris is temperature-dependent.[4] It is crucial

to perform this step at the temperature at which the buffer will be used.

Final Volume Adjustment: Once the target pH is reached, transfer the solution to a 1 L

graduated cylinder and add high-purity water to bring the final volume to 1 liter.

Sterilization:

Autoclaving: Transfer the solution to an autoclave-safe bottle, leaving some headspace,

and autoclave at 121°C for 20-30 minutes.[6]

Filter Sterilization: Alternatively, pass the solution through a 0.22 µm sterile filter into a

sterile storage bottle.[6]

Storage: Label the bottle with the buffer name, concentration, pH, date of preparation, and

your initials.[11] Store at room temperature in a tightly sealed container.[12]

Protocol 2: Routine Quality Control of Tris Acetate
Buffer
Regular quality control checks are essential to ensure the continued integrity of your buffer

stocks.

Procedure:
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Visual Inspection: Before each use, visually inspect the buffer for any signs of microbial

growth (cloudiness, particles) or discoloration.[7]

pH Verification: Periodically check the pH of your stock and working solutions using a

calibrated pH meter.[5] This is especially important for older batches or those that have been

stored for an extended period.

Performance Testing: If you suspect buffer-related issues are affecting your experiments,

perform a control experiment with a freshly prepared batch of buffer to compare results.

Data Summaries and Key Parameters
Table 1: Recommended Storage Conditions and Shelf
Life for Tris Acetate Buffers

Buffer Type Concentration
Storage
Temperature

Recommended
Shelf Life

Key
Consideration
s

Tris Acetate

(TAE/TBE)
50x Stock

Room

Temperature
Up to 2 years[7]

Keep tightly

sealed to prevent

evaporation and

CO2 absorption.

Tris Acetate

(TAE/TBE)

1x Working

Solution
4°C 2-4 weeks

Prone to

contamination;

prepare fresh

when possible.

Tris-HCl 1M Stock
Room

Temperature

Several

months[12]

Ensure sterility

and tight sealing.

Table 2: Impact of Temperature on the pH of Tris Buffers
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Temperature
Approximate pH Change
from 25°C

Implication for
Experiments

4°C +0.63

Experiments run in a cold room

will have a significantly higher

pH.

37°C -0.36

Cell culture and enzymatic

assays at 37°C will have a

lower pH.

Note: The exact pH change can vary slightly based on the specific buffer composition and

concentration. The pH of Tris buffer decreases by approximately 0.03 units for every 1°C

increase in temperature.[4]

Logical Relationships in Buffer Contamination
The following diagram illustrates the interconnected factors that can lead to Tris acetate buffer

contamination and the subsequent impact on experimental outcomes.

Primary Causes of Contamination

Consequences of Contamination

Experimental Impact

Poor Water Quality

Microbial Growth

Low-Grade Reagents

Chemical Degradation

Non-Sterile Technique

Improper Storage pH Instability

Altered Ionic Strength

Inaccurate & Irreproducible Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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